Cas no 2195816-36-3 (1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one)

• Product Name: 1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one
• CAS No: 2195816-36-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5324972
• Update Time: 2025-10-30

1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one
• 1-methyl-3-(oxolan-3-yloxy)pyrazin-2-one
• 1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one

• Inchi： 1S/C9H12N2O3/c1-11-4-3-10-8(9(11)12)14-7-2-5-13-6-7/h3-4,7H,2,5-6H2,1H3
• InChI Key： NUTJMRVSFLVKJY-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C(N(C)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: -0.1
• Topological Polar Surface Area: 51.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one

Research Brief on 1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one (CAS: 2195816-36-3)

1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one (CAS: 2195816-36-3) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazinone core and tetrahydrofuran (oxolane) substituent, exhibits promising biological activity, particularly in the context of drug discovery and development. Recent studies have explored its potential as a scaffold for the design of new therapeutic agents, with a focus on its pharmacokinetic properties and mechanism of action.

The synthesis of 1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one involves a multi-step organic transformation, leveraging modern synthetic methodologies such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution. Researchers have optimized these synthetic routes to achieve high yields and purity, which are critical for subsequent biological evaluation. The compound's structural features, including its heterocyclic framework, make it a versatile intermediate for further derivatization, enabling the exploration of structure-activity relationships (SAR) in medicinal chemistry.

Recent pharmacological studies have highlighted the compound's potential as a modulator of specific biological targets. For instance, preliminary in vitro assays suggest that 1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one may interact with enzymes involved in inflammatory pathways, positioning it as a candidate for anti-inflammatory drug development. Additionally, its ability to penetrate cellular membranes and exhibit favorable bioavailability has been demonstrated in preclinical models, further supporting its therapeutic potential.

In the context of drug discovery, the compound's pharmacokinetic profile has been a focal point of recent investigations. Studies have assessed its metabolic stability, plasma protein binding, and clearance rates using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS). These findings indicate that 1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one possesses a balanced profile, with moderate metabolic stability and acceptable oral bioavailability, making it a viable lead compound for further optimization.

Beyond its pharmacological applications, the compound has also been explored for its utility in chemical biology. Researchers have utilized it as a probe to study enzyme mechanisms and protein-ligand interactions, leveraging its unique structural attributes. For example, its incorporation into activity-based probes has enabled the visualization and quantification of target engagement in complex biological systems, providing insights into drug action at the molecular level.

Despite these promising findings, challenges remain in the development of 1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one as a therapeutic agent. Issues such as off-target effects and potential toxicity require further investigation through comprehensive in vivo studies. Moreover, the scalability of its synthesis and the cost-effectiveness of production must be addressed to facilitate its transition from the laboratory to clinical applications.

In conclusion, 1-Methyl-3-(oxolan-3-yloxy)-1,2-dihydropyrazin-2-one represents a compelling area of research in the chemical biology and pharmaceutical sciences. Its unique structural features, combined with its promising biological activity, make it a valuable candidate for further exploration. Ongoing studies aim to elucidate its full therapeutic potential and address existing challenges, paving the way for its eventual application in drug development. As research progresses, this compound may emerge as a key player in the next generation of small-molecule therapeutics.